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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B10828114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific data

regarding the solubility and stability of Tyrosylleucine trifluoroacetate (TFA). The information

presented herein is intended to support research, development, and formulation activities

involving this dipeptide. Data has been compiled from publicly accessible scientific literature

and manufacturer technical data sheets.

Physicochemical Properties
Tyrosylleucine is a dipeptide composed of the amino acids Tyrosine and Leucine. The

trifluoroacetate salt of this dipeptide is a common form for research and development purposes.

Property Value Source

Chemical Formula C₁₅H₂₂N₂O₄ (Tyrosylleucine) [1]

Molecular Weight 294.35 g/mol (Tyrosylleucine) [1]

Chemical Formula (TFA Salt) C₁₇H₂₃F₃N₂O₆ MedChemExpress

Molecular Weight (TFA Salt) 408.37 g/mol MedChemExpress

Appearance White to off-white solid MedChemExpress
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Solubility
The solubility of Tyrosylleucine and its TFA salt is a critical parameter for its handling,

formulation, and biological testing. The presence of the TFA counterion can influence the

solubility profile.

Quantitative Solubility Data
Compound Solvent Solubility Source

Tyrosylleucine TFA
Dimethyl Sulfoxide

(DMSO)

100 mg/mL (244.88

mM)
[2][3]

Tyrosylleucine Water (Predicted) 1.05 g/L [4]

Note: The aqueous solubility is a predicted value and should be experimentally verified.

Qualitative Solubility
One supplier indicates that Tyrosylleucine is soluble in water, methanol, DMSO, and Phosphate

Buffered Saline (PBS). However, quantitative data for water, methanol, and PBS are not

provided.

General Peptide Solubilization Strategy
A general strategy for solubilizing peptides can be applied to Tyrosylleucine TFA, starting with

less harsh solvents and progressing to stronger ones if necessary.
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Solubilization Workflow
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Caption: A general workflow for the solubilization of Tyrosylleucine TFA.

Stability
The stability of Tyrosylleucine TFA is crucial for ensuring its integrity during storage and

experimental use. Degradation can occur through various pathways, including hydrolysis,

oxidation, and photolysis.

Storage Recommendations
For long-term stability, Tyrosylleucine TFA should be stored under the following conditions:

Storage Temperature Duration Notes

-80°C 6 months
Sealed storage, away from

moisture

-20°C 1 month
Sealed storage, away from

moisture

Source: MedChemExpress

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10828114?utm_src=pdf-body-img
https://www.benchchem.com/product/b10828114?utm_src=pdf-body
https://www.benchchem.com/product/b10828114?utm_src=pdf-body
https://www.benchchem.com/product/b10828114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of a peptide. While specific forced degradation data for

Tyrosylleucine TFA is not publicly available, a general experimental protocol can be outlined.

3.2.1 General Protocol for Forced Degradation

This protocol is a general guideline and should be optimized for Tyrosylleucine TFA.

Preparation of Stock Solution: Prepare a stock solution of Tyrosylleucine TFA in a suitable

solvent (e.g., water or a mild organic solvent) at a known concentration (e.g., 1 mg/mL).

Stress Conditions: Aliquot the stock solution and expose to the following stress conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C for 2, 4, 8, and 24 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 2, 4, 8, and 24 hours.

Oxidation: 3% H₂O₂ at room temperature for 2, 4, 8, and 24 hours.

Thermal Degradation: Incubate the solid peptide and a solution at 60°C for 1, 3, and 7

days.

Photostability: Expose the solid peptide and a solution to light with an overall illumination

of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200 watt-hours/square meter.

Sample Analysis: At each time point, neutralize the acid and base-stressed samples. Analyze

all samples by a stability-indicating HPLC method.
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Forced Degradation Experimental Workflow

Tyrosylleucine TFA
Stock Solution

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(60°C)

Photostability
(ICH Q1B)

Analysis by
Stability-Indicating HPLC

Click to download full resolution via product page

Caption: A general experimental workflow for forced degradation studies of Tyrosylleucine
TFA.

Analytical Methodology: Stability-Indicating HPLC
Method
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for

separating the intact peptide from its potential degradation products. While a specific validated

method for Tyrosylleucine TFA is not available in the public domain, a general approach for

developing such a method for a dipeptide is provided below.

General HPLC Method Development Protocol
Column Selection: A reversed-phase C18 column is a common starting point for peptide

analysis.

Mobile Phase: A gradient elution is typically employed.
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A shallow gradient from a low to a high percentage of Mobile Phase B is

recommended to ensure good separation of closely related impurities.

Detection: UV detection at 210-220 nm is suitable for detecting the peptide bond.

Method Validation: The developed method should be validated according to ICH guidelines

for specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by

analyzing the samples from the forced degradation study to ensure that all degradation

products are well-separated from the main peak.

Biological Activity and Potential Signaling Pathway
Tyrosylleucine has been reported to exhibit antidepressant-like and anxiolytic-like activities.

The antidepressant effect appears to be independent of the Brain-Derived Neurotrophic Factor

(BDNF) pathway. The anxiolytic effects may be mediated through the activation of serotonin 5-

HT1A, dopamine D1, and GABA-A receptors.

Furthermore, the constituent amino acid, Leucine, is a known activator of the mTORC1

signaling pathway, which is a central regulator of cell growth and protein synthesis. Tyrosine

may also play a role in modulating this pathway. A proposed signaling pathway based on the

known effects of Leucine is depicted below.
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Proposed Signaling Pathway of Tyrosylleucine
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Caption: A proposed signaling pathway for Tyrosylleucine based on the known effects of

Leucine on the mTORC1 pathway.

Handling and Safety Precautions for TFA Salt
Trifluoroacetic acid is a strong acid and requires careful handling. Although present as a salt in

the lyophilized peptide, appropriate safety measures should be taken when handling

Tyrosylleucine TFA, especially when preparing stock solutions.

Personal Protective Equipment (PPE): Wear appropriate gloves, lab coat, and eye

protection.

Ventilation: Handle in a well-ventilated area or a fume hood.

Disposal: Dispose of waste according to institutional and local regulations.

Conclusion
This technical guide summarizes the currently available information on the solubility and

stability of Tyrosylleucine TFA. While some data, particularly the solubility in DMSO and

recommended storage conditions, are well-defined, there is a notable lack of comprehensive,

publicly available quantitative data for its solubility in other common laboratory solvents and its

stability under various stress conditions. The provided experimental protocols for forced

degradation and HPLC method development are based on general principles for peptides and

should be specifically optimized and validated for Tyrosylleucine TFA. The proposed signaling

pathway is inferred from the known biological activities of its constituent amino acids and

warrants further investigation for the dipeptide itself. Researchers and drug development

professionals are encouraged to perform their own experimental verification of the data

presented in this guide to ensure its applicability to their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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